Cas no 2137628-74-9 (1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one)
1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one
- EN300-1067861
- 1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one
- 2137628-74-9
-
- Inchi: 1S/C11H19NO3/c1-15-5-4-11(14)12-7-8-6-9(12)2-3-10(8)13/h8-10,13H,2-7H2,1H3
- InChI Key: IAPNOODMMIXYEM-UHFFFAOYSA-N
- SMILES: OC1CCC2CC1CN2C(CCOC)=O
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 49.8Ų
1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1067861-0.05g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 0.05g |
$888.0 | 2023-10-28 | |
| Enamine | EN300-1067861-0.1g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 0.1g |
$930.0 | 2023-10-28 | |
| Enamine | EN300-1067861-0.25g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 0.25g |
$972.0 | 2023-10-28 | |
| Enamine | EN300-1067861-0.5g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 0.5g |
$1014.0 | 2023-10-28 | |
| Enamine | EN300-1067861-1.0g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 1g |
$1701.0 | 2023-06-10 | ||
| Enamine | EN300-1067861-2.5g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 2.5g |
$2071.0 | 2023-10-28 | |
| Enamine | EN300-1067861-5.0g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 5g |
$4930.0 | 2023-06-10 | ||
| Enamine | EN300-1067861-10.0g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 10g |
$7312.0 | 2023-06-10 | ||
| Enamine | EN300-1067861-1g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 1g |
$1057.0 | 2023-10-28 | |
| Enamine | EN300-1067861-5g |
1-{2-hydroxy-6-azabicyclo[3.2.1]octan-6-yl}-3-methoxypropan-1-one |
2137628-74-9 | 95% | 5g |
$3065.0 | 2023-10-28 |
1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-{2-hydroxy-6-azabicyclo3.2.1octan-6-yl}-3-methoxypropan-1-one
1-{2-Hydroxy-6-Azabicyclo[3.2.1]octan-6-yl}-3-Methoxypropan-1-one: A Comprehensive Overview
1-{2-Hydroxy-6-Azabicyclo[3.2.1]octan-6-yl}-3-Methoxypropan-1-one, with the CAS number 2137628-74-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique bicyclic structure, which combines a bicyclo[3.2.1]octane framework with a hydroxyl and methoxy substituent, making it a versatile molecule for various applications.
The core structure of this compound is the bicyclo[3.2.1]octane system, which is a highly rigid and stable framework due to its bridged bicyclic structure. The presence of the hydroxyl group (-OH) at the 2-position and the methoxy group (-OCH₃) at the 3-position introduces additional functional groups that enhance its reactivity and potential for chemical modification. This combination makes it an attractive candidate for use in drug design, where functional groups play a critical role in determining pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. The bicyclic structure provides a scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity.
In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its unique structural features make it an ideal candidate for use as a building block in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. The hydroxyl and methoxy groups can serve as reactive sites for polymerization or cross-linking reactions, leading to materials with tailored mechanical and thermal properties.
From a synthetic perspective, the preparation of 1-{2-Hydroxy-6-Azabicyclo[3.2.1]octan-6-yl}-3-Methoxypropan-1-one involves a multi-step process that typically begins with the synthesis of the bicyclo[3.2.1]octane framework. This is followed by functionalization with hydroxyl and methoxy groups through methods such as nucleophilic substitution or oxidation reactions. The synthesis process requires precise control over reaction conditions to ensure high yields and product purity.
One of the most recent advancements in this area involves the use of green chemistry principles to optimize the synthesis pathway of this compound. Researchers have explored environmentally friendly reaction conditions, such as microwave-assisted synthesis and catalytic systems, to reduce waste and improve efficiency.
The pharmacological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated potential as an anti-inflammatory agent by modulating key inflammatory pathways, making it a candidate for further development into therapeutic agents for conditions such as arthritis or inflammatory bowel disease.
In conclusion, 1-{2-Hydroxy-6-Azabicyclo[3.2.1]octan-6-yl}-3-Methoxypropan-1-one (CAS No: 2137628-74-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, functional groups, and synthetic accessibility make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science.
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